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Compound of Interest

Compound Name: L-Glutamine-d5

Cat. No.: B10824184 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling L-Glutamine-d5 in a laboratory setting. The information is intended for researchers,

scientists, and drug development professionals to ensure safe and effective use of this

compound.

Hazard Identification and Safety Precautions
L-Glutamine-d5 is the deuterated form of L-Glutamine. While stable isotopes are not

radioactive, the chemical properties and potential hazards are generally considered equivalent

to the non-labeled compound.[1][2] The toxicological properties of L-Glutamine-d5 have not

been fully investigated.[3][4] Based on the Safety Data Sheets (SDS) for L-Glutamine, the

compound may be an irritant to the eyes, respiratory system, and skin.[3] It may also be

harmful if ingested or inhaled.[5] Therefore, handling all chemicals with caution is

recommended.

Quantitative Data Summary
The physical and chemical properties of L-Glutamine-d5 are compared with its non-deuterated

counterpart in the table below.
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Property L-Glutamine-d5 L-Glutamine

Molecular Formula C₅H₅D₅N₂O₃[6] C₅H₁₀N₂O₃[7]

Molecular Weight ~151.18 g/mol [8] ~146.14 g/mol [7]

CAS Number 14341-78-7[6] 56-85-9[3]

Appearance Solid, White Powder[9] White crystalline powder[7]

Melting Point 185 °C (decomposes) 185 °C (decomposes)[7][9]

Solubility Soluble in water[6][10]
41,300 mg/L in water (at 25

°C)[7]

Isotopic Purity ≥98 atom % D Not Applicable

Storage Temperature
Room temperature or

-20°C[10][11]
Cool, dry place[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[9]

Hand Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber).[12] Gloves

must be inspected before use. Use proper glove removal technique to avoid skin contact

with the product.[4]

Body Protection: Wear a laboratory coat or lightweight protective clothing to prevent skin

exposure.[3][12]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[9] If engineering controls are insufficient to maintain low

airborne concentrations, or if irritation is experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard procedure for handling L-Glutamine-d5 from receipt to use

in experiments.

Step 1: Receiving and Inspection

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name, CAS number, and lot number match the order specifications.

Log the compound into the laboratory's chemical inventory system.

Step 2: Storage

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[3]

[12]

For long-term stability, some suppliers recommend storage at -20°C.[10] Always follow the

manufacturer's specific storage recommendations.

Hygroscopic compounds should be stored in a desiccator to prevent moisture absorption.[13]

Step 3: Preparation and Handling

Handle L-Glutamine-d5 in a well-ventilated area, such as a fume hood, to keep airborne

concentrations low.[3]

Ensure an eyewash station and safety shower are readily accessible.[3]

Avoid breathing dust.[3] Avoid contact with skin and eyes.[3]

To prevent hydrogen-deuterium exchange, which can compromise isotopic purity, handle the

compound under a dry, inert atmosphere (e.g., nitrogen or argon) and minimize exposure to

atmospheric moisture.[13]

Weigh the required amount of the compound using a calibrated analytical balance within the

fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b10824184?utm_src=pdf-body
http://westliberty.edu/health-and-safety/files/2012/08/L-plus-Glutamine.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2769/Glutamine%20L-%20[21051024]%20(Invitrogen-Fisher)%203-23-12.pdf
https://www.glpbio.com/fr/catalog/product/view/id/174825
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/product/b10824184?utm_src=pdf-body
http://westliberty.edu/health-and-safety/files/2012/08/L-plus-Glutamine.pdf
http://westliberty.edu/health-and-safety/files/2012/08/L-plus-Glutamine.pdf
http://westliberty.edu/health-and-safety/files/2012/08/L-plus-Glutamine.pdf
http://westliberty.edu/health-and-safety/files/2012/08/L-plus-Glutamine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When preparing solutions, use appropriate deuterated or aprotic solvents if isotopic purity is

critical for the experiment.[13]

Step 4: Post-Handling

Clean the work area thoroughly after handling is complete.

Wash hands thoroughly after handling the compound.[5]

Return the container to its designated storage location, ensuring it is tightly sealed.

Disposal Plan
As a stable, non-radioactive isotopic compound, L-Glutamine-d5 does not require special

disposal procedures beyond those for its non-deuterated counterpart.[1]

Waste Collection: Collect all waste material (e.g., contaminated gloves, weigh boats, pipette

tips) in a designated, sealed, and clearly labeled waste container.

Disposal: Dispose of the chemical waste in a manner consistent with federal, state, and local

regulations.[3] Do not mix with general laboratory waste.[1] Contact your institution's

Environmental Health and Safety (EHS) office for specific guidance on chemical waste

disposal.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical aid if irritation develops.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention.[12]
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Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]

Workflow for Handling L-Glutamine-d5
The following diagram illustrates the complete logistical and operational workflow for L-
Glutamine-d5 in a laboratory setting.
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Waste Management
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2. Store in Cool, Dry, Ventilated Area

Log in Inventory

3. Don PPE

4. Handle in Fume Hood
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7. Dispose via EHS Protocol

Follow Local Regulations
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Workflow for L-Glutamine-d5 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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